Cas no 117038-05-8 (4(3H)-Quinazolinone,3-phenyl-2-[(2-pyridinylmethyl)sulfinyl]-)

• Product Name: 4(3H)-Quinazolinone,3-phenyl-2-[(2-pyridinylmethyl)sulfinyl]-
• CAS No: 117038-05-8
• MF: C₂₀H₁₅N₃O₂S
• MW: 361.417002916336
• CID: 167314
• PubChem ID: 3088195
• Update Time: 2025-04-19

4(3H)-Quinazolinone,3-phenyl-2-[(2-pyridinylmethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone,3-phenyl-2-[(2-pyridinylmethyl)sulfinyl]-
• 3-phenyl-2-(pyridin-2-ylmethylsulfinyl)quinazolin-4-one
• 3-Phenyl-2-((2-pyridinylmethyl)sulfinyl)-4(3H)-quinazolinone
• 3-PHENYL-2-((PYRIDIN-2-YLMETHYL)SULFINYL)-4(3H)-QUINAZOLINONE
• 3-Phenyl-2-(2-pyridylmethylsulfinyl)-4(3H)-quinazolinone
• 4(3H)-Quinazolinone, 3-phenyl-2-((2-pyridinylmethyl)sulfinyl)-
• AC1MJ9HZ
• ACMC-20mmzn
• CTK4B0118
• SureCN6483730
• 3-phenyl-2-[(pyridin-2-yl)methanesulfinyl]-3,4-dihydroquinazolin-4-one
• 3-Phenyl-2-((pyridin-2-ylmethyl)sulfinyl)quinazolin-4(3H)-one
• 3-Phenyl-2-[(pyridin-2-yl)methanesulfinyl]quinazolin-4(3H)-one
• SCHEMBL6483730
• DTXSID40922252
• 117038-05-8

• Inchi： 1S/C20H15N3O2S/c24-19-17-11-4-5-12-18(17)22-20(23(19)16-9-2-1-3-10-16)26(25)14-15-8-6-7-13-21-15/h1-13H,14H2
• InChI Key： RQODJPLBSBDZLJ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CN=1)(C1=NC2C=CC=CC=2C(N1C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 361.08865
• Monoisotopic Mass: 361.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 62.63